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Compound of Interest

Compound Name: MK2-IN-3

CAS No.: 724711-21-1

Cat. No.: B15605962

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MK2-IN-3, a potent and

selective inhibitor of MAPK-activated protein kinase 2 (MK2). This document details its

mechanism of action, summarizes key quantitative data, provides detailed experimental

protocols, and visualizes relevant biological pathways and workflows for its application in the

study of autoimmune diseases.

Introduction to MK2 and its Role in Autoimmunity
Mitogen-activated protein kinase-activated protein kinase 2 (MK2) is a serine/threonine kinase

that functions as a critical downstream effector of the p38 MAPK signaling pathway.[1][2] This

pathway is a central regulator of inflammatory responses and is activated by various stress

stimuli and pro-inflammatory cytokines.[3][4] Upon activation by p38 MAPK, MK2

phosphorylates a range of substrates that mediate inflammatory processes, including the

regulation of the synthesis of pro-inflammatory cytokines such as tumor necrosis factor-alpha

(TNF-α), interleukin-6 (IL-6), and interferon-gamma (IFN-γ).[2][3]
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The p38/MK2 signaling axis plays a significant role in the pathogenesis of numerous

autoimmune diseases, including rheumatoid arthritis, inflammatory bowel disease, and

pemphigus.[3][5] By controlling the production of key inflammatory mediators, this pathway

contributes to the chronic inflammation that characterizes these conditions.[6] Consequently,

inhibition of MK2 has emerged as a promising therapeutic strategy for autoimmune disorders.

[5][7][8] MK2-IN-3 is an ATP-competitive inhibitor of MK2, demonstrating potent and selective

activity, making it a valuable tool for investigating the role of MK2 in autoimmune pathologies.

[9][10][11]

Quantitative Data for MK2-IN-3
The following tables summarize the key quantitative data for MK2-IN-3, providing a clear

comparison of its inhibitory potency and selectivity.

Table 1: In Vitro Inhibitory Activity of MK2-IN-3
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Target IC50 (nM) Assay Type Reference

MK2 (MAPKAP-K2) 8.5
Biochemical Kinase

Assay
[9][10][11]

MK3 210
Biochemical Kinase

Assay
[10][11]

MK5 81
Biochemical Kinase

Assay
[10][11]

ERK2 3440
Biochemical Kinase

Assay
[11]

MNK1 5700
Biochemical Kinase

Assay
[11]

p38α >100,000
Biochemical Kinase

Assay
[11]

MSK1 >200,000
Biochemical Kinase

Assay
[11]

MSK2 >200,000
Biochemical Kinase

Assay
[11]

CDK2 >200,000
Biochemical Kinase

Assay
[11]

JNK2 >200,000
Biochemical Kinase

Assay
[11]

IKK2 >200,000
Biochemical Kinase

Assay
[11]

Table 2: Cellular Activity of MK2-IN-3

Cell Line Parameter IC50 (µM)
Assay
Description

Reference

U937 (human

monocytic)

TNF-α

production
4.4

LPS-induced

TNF-α synthesis
[10][11]
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Table 3: In Vivo Efficacy of MK2-IN-3

Animal Model Treatment Effect Reference

Rat LPS model

20 mg/kg, single p.o.

dose before LPS

challenge

20% inhibition of TNF-

α production
[11]

Signaling Pathways and Experimental Workflows
Visual representations of the key signaling pathway and experimental workflows are provided

below using Graphviz (DOT language).

The p38/MK2 Signaling Pathway and Inhibition by MK2-
IN-3
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Start

Prepare reaction mix:
- Recombinant MK2 enzyme

- Kinase buffer
- ATP (radiolabeled or for detection system)

Add varying concentrations of MK2-IN-3

Add MK2 substrate (e.g., HSP27 peptide)

Incubate at 30°C for a defined period (e.g., 30 min)

Stop the reaction

Detect substrate phosphorylation
(e.g., autoradiography, fluorescence, luminescence)

Analyze data to determine IC50

End
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Start

Seed monocytic cells (e.g., U937) in a multi-well plate

Pre-treat cells with varying concentrations of MK2-IN-3

Stimulate cells with LPS to induce TNF-α production

Incubate for a specified time (e.g., 4-24 hours)

Collect cell culture supernatant

Measure TNF-α levels using ELISA

Analyze data to determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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